![molecular formula C18H23NO6 B186455 Dimethyl 4-cyano-4-(3,4-dimethoxyphenyl)heptanedioate CAS No. 61330-09-4](/img/structure/B186455.png)
Dimethyl 4-cyano-4-(3,4-dimethoxyphenyl)heptanedioate
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Overview
Description
Dimethyl 4-cyano-4-(3,4-dimethoxyphenyl)heptanedioate, also known as DCDMH, is a chemical compound that has gained significant attention in scientific research. This compound is widely used in various fields, including pharmaceuticals, agriculture, and water treatment. DCDMH is a white crystalline powder that is soluble in water and organic solvents. In
Mechanism of Action
The mechanism of action of Dimethyl 4-cyano-4-(3,4-dimethoxyphenyl)heptanedioate is not fully understood. However, it is believed that this compound works by disrupting the cell membrane of bacteria, leading to cell death. This compound is also thought to inhibit the growth of bacteria by interfering with their metabolic processes.
Biochemical and Physiological Effects
This compound has been shown to have both biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells. It has also been shown to have anti-inflammatory properties. In animal studies, this compound has been shown to have neuroprotective effects, protecting the brain from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
Dimethyl 4-cyano-4-(3,4-dimethoxyphenyl)heptanedioate has several advantages for use in lab experiments. It is a stable compound that can be stored for long periods of time without degrading. It is also relatively inexpensive compared to other antimicrobial agents. However, this compound has some limitations. It is toxic to aquatic organisms and can cause skin irritation and allergic reactions in humans. Therefore, it should be handled with care in lab experiments.
Future Directions
There are several future directions for research on Dimethyl 4-cyano-4-(3,4-dimethoxyphenyl)heptanedioate. One area of research is the development of new synthesis methods that are more efficient and environmentally friendly. Another area of research is the investigation of the potential use of this compound in the treatment of cancer and other diseases. Additionally, research could be conducted to explore the potential of this compound in the field of agriculture, as a pesticide or herbicide.
Conclusion
In conclusion, this compound is a chemical compound that has a wide range of scientific research applications. It is used as an antimicrobial agent in the pharmaceutical industry, as a disinfectant in water treatment, and has potential uses in the treatment of cancer and other diseases. While this compound has several advantages for use in lab experiments, it also has limitations that must be considered. Future research on this compound could lead to the development of new synthesis methods and the discovery of new applications for this compound.
Scientific Research Applications
Dimethyl 4-cyano-4-(3,4-dimethoxyphenyl)heptanedioate has a wide range of scientific research applications. In the pharmaceutical industry, this compound is used as an antimicrobial agent in the production of drugs. It has been shown to be effective against a wide range of bacteria, including Staphylococcus aureus and Escherichia coli. This compound is also used in the treatment of water in swimming pools and spas. It is an effective disinfectant that can kill harmful bacteria and viruses.
Properties
61330-09-4 | |
Molecular Formula |
C18H23NO6 |
Molecular Weight |
349.4 g/mol |
IUPAC Name |
dimethyl 4-cyano-4-(3,4-dimethoxyphenyl)heptanedioate |
InChI |
InChI=1S/C18H23NO6/c1-22-14-6-5-13(11-15(14)23-2)18(12-19,9-7-16(20)24-3)10-8-17(21)25-4/h5-6,11H,7-10H2,1-4H3 |
InChI Key |
DVVFXLDMZOPUKO-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C(CCC(=O)OC)(CCC(=O)OC)C#N)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C(CCC(=O)OC)(CCC(=O)OC)C#N)OC |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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